(3-Methyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetic acid

• IUPAC Name: 2-(3-methyl-4-oxophthalazin-1-yl)acetic acid
• InChI: InChI=1S/C11H10N2O3/c1-13-11(16)8-5-3-2-4-7(8)9(12-13)6-10(14)15/h2-5H,6H2,1H3,(H,14,15)
• InChI Key: FJIQQZXHNOTAEI-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C2=CC=CC=C2C(=N1)CC(=O)O
• Molecular Formula: C11H10N2O3
• DSSTOX Substance ID: DTXSID50351670
• Molecular Weight: 218.21 g/mol
• CAS RN: 28081-52-9

Description

Synthesis Analysis

The synthesis processes for compounds similar to "(3-Methyl-4-oxo-3,4-dihydrophthalazin-1-yl)acetic acid" often involve acylation reactions followed by Michael addition, as demonstrated by Chui et al. (2004), who synthesized derivatives through acylation with maleic or citraconic anhydrides, highlighting regioselective formation for 3-methyl substituted derivatives (Chui et al., 2004).

Molecular Structure Analysis

Structural analysis is crucial for understanding the interactions and potential reactions of this compound. The crystal structure of a novel compound synthesized from 2-hydroxypyridine and chloroacetic acid, as reported by Zhao Jing-gui (2005), provides insights into the molecular conformations that could be expected for similar compounds (Zhao Jing-gui, 2005).

Chemical Reactions and Properties

Research on derivatives indicates a variety of reactions, such as the sequential reaction of amino acid methyl esters with readily available acetates, leading to cyclization and Michael-type addition, showcasing the reactivity of these compounds under basic conditions (Goggiamani et al., 2023).

Physical Properties Analysis

The physical properties, including solubility, melting point, and crystal structure, are fundamental for practical applications. For instance, studies on similar compounds, such as the one conducted by Gültekin et al. (2020), employ XRD, FT-IR, UV-Vis, and NMR techniques to characterize these aspects, providing a basis for understanding the physical behavior of the compound of interest (Gültekin et al., 2020).

Chemical Properties Analysis

The chemical properties, including reactivity with other compounds and stability, are critical for determining the compound's applications. The synthesis and characterization of related compounds, as detailed by Sridhara et al. (2010), offer insights into the antimicrobial activities, suggesting potential chemical interactions and stability considerations for "this compound" (Sridhara et al., 2010).

Scientific Research Applications

Antimicrobial and Cytotoxicity Studies

A novel series of 3-isoxazoline substituted methyl-3-methoxy-2-(4-oxo-3,4-dihydrophthalazin-1-yl)prop-2-enoate derivatives, synthesized from methyl-(4-oxo-3,4-dihydrophthalazin-1-yl)acetate, demonstrated significant antimicrobial activities and cytotoxicity. This suggests potential applications in developing new antimicrobial agents (Sridhara et al., 2011).

Antibacterial Activity of Benzoxazine and Benzothiazine Analogues

Derivatives of {(3-oxo-3,4-dihydro-2H-1,4-benzoxazin-2-yl)acetic acid} and {(3-oxo-3,4-dihydro-2H-1,4-benzothiazin-2-yl)acetic acid} were synthesized and exhibited noteworthy antibacterial activity against various bacterial strains, indicating their potential as antibacterial agents (Kadian et al., 2012); (Kalekar et al., 2011).

Synthesis and Characterization for Antimicrobial Properties

A variety of substituted 3‐(Phthalazine‐1‐ylamino)alkanoic acid compounds containing Imidoxy moiety were synthesized and displayed antimicrobial activities, suggesting their potential in medical applications (Salvi et al., 2010).

Synthesis of Phthalazin-1(2H)-one Derivatives for Antimicrobial Use

The synthesis of new 2-substituted [4-(1,3,4-oxadiazol-2-yl)methyl]phthalazin-1(2H)-one derivatives demonstrated antimicrobial activity, underscoring the compound's potential in combating infections (Sridhara et al., 2010).

Germination Inhibitory Properties

(5-Butyl-3-oxo-2,3-dihydrofuran-2-yl)-acetic acid, a related compound, was isolated from Erigeron annuus flowers and demonstrated significant germination inhibitory effects, indicating its potential use in agriculture and plant biology (Oh et al., 2002).

Synthesis and Pharmacological Activity

Novel Schiff and Mannich bases derivatives of (3-oxo-2,3-dihydro-4H-1,4-benzothiazin-4-yl)acetic acid were synthesized and evaluated for anti-inflammatory and analgesic activities, showing promising results in pharmacological studies (Gowda et al., 2011).

Antimicrobial Activity of Aryl Hydrazone Pyrazoline-5-ones

Novel compounds containing a thiazole moiety were synthesized and displayed a fair degree of antimicrobial activity, making them potential candidates for developing new antimicrobial drugs (Reddy et al., 2013).

Safety and Hazards

The hazard statements for this compound are H302, H315, H319, and H335. The precautionary statements are P261 and P305+P351+P338.